4-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(o-tolyl)butanamide

• IUPAC Name: 4-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-(2-methylphenyl)butanamide
• InChI: InChI=1S/C21H20FN3O2/c1-15-5-2-3-6-18(15)23-20(26)7-4-14-25-21(27)13-12-19(24-25)16-8-10-17(22)11-9-16/h2-3,5-6,8-13H,4,7,14H2,1H3,(H,23,26)
• InChI Key: KISVNASZDRAMJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C21H20FN3O2
• Molecular Weight: 365.4 g/mol

Description

4-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(o-tolyl)butanamide, also known as Compound A, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine and agriculture.

Scientific Research Applications

Synthesis and Molecular Characteristics

• The synthesis of related compounds, including 6-amino-5-cyano-4-(4-fluorophenyl)-2-oxo-N-(pyridin-2-yl)-2H-[1,2'-bipyridine]-3-carboxamide, involves a three-component reaction in water using triethylamine as a base. These compounds exhibit non-linear optical (NLO) properties and potential anticancer activity through interactions with the colchicine binding site of tubulin, suggesting inhibition of tubulin polymerization (Jayarajan et al., 2019).

Anticancer Properties

• Some derivatives, such as 3(2h)-one pyridazinone derivatives, show potential anti-oxidant activity. Their structure and anticancer properties have been evaluated through in-vitro studies and molecular docking (Mehvish & Kumar, 2022).
• A series of 4‐chloro‐2‐(3‐chloro‐4‐fluorophenyl)‐5‐(aliphatic/cyclic saturated amino)pyridazin‐3(2H)‐one derivatives have been synthesized, showing inhibitory effects on various human cancer cell lines and possessing antiangiogenic and antioxidant activities (Kamble et al., 2015).

Anticonvulsant Activity

• Derivatives of butanamides, including those related to 4-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(o-tolyl)butanamide, have been explored for their anticonvulsant activity, suggesting potential application in the treatment of epilepsy (Kamiński et al., 2015).

Other Applications

• These compounds also have applications in corrosion inhibition, with specific derivatives being efficient inhibitors for mild steel in acidic solutions, thereby offering potential in corrosion prevention and control (Nahlé et al., 2017).
• Novel indole-based hybrid oxadiazole scaffolds with N-(substituted-phenyl)butanamides, related to the chemical structure , show significant urease inhibitory potential, indicating their usefulness in therapeutic drug design (Nazir et al., 2018).